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Cat. No.: B1216919

For Researchers, Scientists, and Drug Development Professionals

Abstract

Canrenoic acid is a key active metabolite of the synthetic steroid spironolactone and functions
as a potent aldosterone antagonist.[1] Its activity as a mineralocorticoid receptor antagonist
and its effects on various ion channels make it a valuable tool in cardiovascular and
endocrinological research.[1][2][3] Accurate and consistent preparation of canrenoic acid
stock solutions is critical for obtaining reproducible experimental results. This document
provides detailed protocols for the preparation, storage, and handling of canrenoic acid
solutions for laboratory use, along with a summary of its physicochemical properties and
mechanism of action.

Physicochemical Properties

Canrenoic acid is typically available as a free acid or as a potassium salt. The potassium salt
exhibits greater solubility in aqueous solutions.[4][5] Key properties are summarized below.
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Canrenoic Acid Potassium

Property Canrenoic Acid

Salt
Molecular Formula C22H3004][1] C22H20K04[6]
Molecular Weight 358.47 g/mol 396.56 g/mol [6][7]

] ] Off-white to light yellow

Appearance Crystalline solid

powder[6]
General Solubility Soluble in DMSO, ethanol[3][5] Water-soluble[4][5]

Mechanism of Action

Canrenoic acid's primary mechanism of action is the competitive antagonism of the
mineralocorticoid receptor (MR), preventing the binding of aldosterone. This blockade inhibits
the translocation of the receptor to the nucleus, thereby preventing the transcription of

aldosterone-responsive genes.

Additionally, canrenoic acid has been shown to directly block several types of cardiac
potassium channels, including hKv1.5, Kv4.3, Kv7.1+minK, and the human ether-a-go-go-
related gene (HERG) channel.[2][3][8] This action can modulate cardiac action potential
duration and is an important consideration in pharmacological studies.
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Caption: Mechanism of Action of Canrenoic Acid.

Experimental Protocols: Stock Solution Preparation

The following protocols outline the steps for preparing high-concentration stock solutions of
canrenoic acid (free acid form) in common organic solvents. All procedures should be
performed in a chemical fume hood using appropriate personal protective equipment (PPE).

Materials

¢ Canrenoic Acid (solid form, C22H3004)
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Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof, absolute), anhydrous

Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Workflow for Stock Solution Preparation

Caption: Workflow for Preparing Canrenoic Acid Stock Solutions.

Protocol for 10 mM Stock in DMSO

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
canrenoic acid needed.

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 358.47 g/mol x 1000 mg/g
o Mass = 3.58 mg

Weighing: Carefully weigh out 3.58 mg of canrenoic acid powder on an analytical balance
and transfer it to a sterile vial (e.g., a 1.5 mL microcentrifuge tube or an amber glass vial).

Dissolution: Add 1.0 mL of anhydrous DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if needed.

Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store immediately at -80°C.

Protocol for 10 mM Stock in Ethanol
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The procedure is identical to the DMSO protocol, substituting absolute ethanol as the solvent.

Calculate & Weigh: Weigh out 3.58 mg of canrenoic acid and place it in a sterile vial.

Dissolution: Add 1.0 mL of absolute ethanol to the vial.

Mixing: Cap securely and vortex until the powder is fully dissolved.

Aliquoting & Storage: Aliquot into smaller volumes and store at -80°C.

Note: The final concentration of the organic solvent in your experimental medium should be
carefully controlled, as both DMSO and ethanol can have effects on cells at higher
concentrations. A common practice is to keep the final solvent concentration below 0.5%.

Storage and Stability

Proper storage is essential to maintain the integrity of canrenoic acid. Stability is dependent
on the form (solid vs. solution) and storage temperature.

Storage . .
Form Stability Period Notes
Temperature
Keep in a tightly
Solid Powder -20°C[7] > 3 years[7] sealed, light-resistant
container.
Aliquot to avoid
In Solvent
-80°C[7] > 1 year[7] freeze-thaw cycles.
(DMSO/Ethanol)

Protect from light.

The stability of canrenoic acid can be pH-dependent in aqueous solutions due to
lactonization.[9]

Safety Precautions

Canrenoic acid is classified as harmful if swallowed or inhaled.[1]
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e Handling: Always handle the solid powder and concentrated solutions in a chemical fume
hood.

o PPE: Wear standard personal protective equipment, including a lab coat, safety glasses, and
chemical-resistant gloves.

» Disposal: Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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